Cas no 777076-69-4 (8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)-)

8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)- structure
777076-69-4 structure
Product Name:8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)-
CAS No:777076-69-4
MF:C11H14O4
MW:210.226463794708
CID:552974
PubChem ID:45093154
Update Time:2025-04-19

8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)- Chemical and Physical Properties

Names and Identifiers

    • 8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)-
    • 8H-2-Benzopyran-8-one, 1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)- (9CI)
    • CHEBI:205717
    • (6R,7R)-6,7-DIHYDROXY-3,7-DIMETHYL-5,6-DIHYDRO-1H-ISOCHROMEN-8-ONE
    • Bicyclic diol
    • (6R,7R)-6,7-Dihydroxy-3,7-dimethyl-1,5,6,7-tetrahydro-8H-isochromen-8-one
    • 777076-69-4
    • Inchi: 1S/C11H14O4/c1-6-3-7-4-9(12)11(2,14)10(13)8(7)5-15-6/h3,9,12,14H,4-5H2,1-2H3/t9-,11-/m1/s1
    • InChI Key: VHXYBRLZAHZUHQ-MWLCHTKSSA-N
    • SMILES: O[C@@]1(C)C(C2COC(C)=CC=2C[C@H]1O)=O

Computed Properties

  • Exact Mass: 210.089
  • Monoisotopic Mass: 210.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: -0.5
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